Cas no 92255-24-8 (N-(1-cyanocyclohexyl)benzamide)

• Product Name: N-(1-cyanocyclohexyl)benzamide
• CAS No: 92255-24-8
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD11226413
• CID: 4665114
• Update Time: 2025-11-01

N-(1-cyanocyclohexyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyano-cyclohexyl)-benzamide
• Benzamide, N-(1-cyanocyclohexyl)-
• N-(1-Cyanocyclohexyl)benzamide
• N-(1-cyanocyclohexyl)benzamide

• MDL： MFCD11226413
• Inchi： 1S/C14H16N2O/c15-11-14(9-5-2-6-10-14)16-13(17)12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-10H2,(H,16,17)
• InChI Key： CFCBDGZNNIYDQX-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCCCC1)(=O)C1=CC=CC=C1

Additional information on N-(1-cyanocyclohexyl)benzamide

Professional Introduction to N-(1-cyanocyclohexyl)benzamide (CAS No. 92255-24-8)

N-(1-cyanocyclohexyl)benzamide, a compound with the chemical identifier CAS No. 92255-24-8, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amides, characterized by its structural motif of a benzamide group linked to a cyclohexyl ring substituted with a cyano group at the 1-position. The unique combination of these structural elements imparts distinct chemical and pharmacological properties, making it a subject of extensive research and development.

The benzamide moiety is well-documented for its role in various biological processes and has been extensively explored in drug design due to its ability to interact with biological targets such as enzymes and receptors. The presence of the cyano group in the cyclohexyl ring introduces additional electronic and steric features that can influence the compound's reactivity, solubility, and binding affinity. These characteristics make N-(1-cyanocyclohexyl)benzamide a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of this compound. Studies have shown that the cyano group can participate in hydrogen bonding interactions, which can be crucial for stabilizing enzyme-substrate complexes. Additionally, the cyclohexyl ring provides a flexible scaffold that can adapt to various binding environments, enhancing the compound's potential as a drug candidate.

In the realm of medicinal chemistry, N-(1-cyanocyclohexyl)benzamide has been investigated for its potential applications in treating various diseases. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. The benzamide group's ability to modulate enzyme activity makes it an attractive scaffold for designing molecules that can interfere with disease pathways.

Furthermore, the structural features of N-(1-cyanocyclohexyl)benzamide have been leveraged to develop derivatives with enhanced pharmacological properties. By modifying the substituents on the benzamide or cyclohexyl ring, researchers can fine-tune the compound's solubility, bioavailability, and target specificity. Such modifications are critical for optimizing drug candidates for clinical use.

The synthesis of N-(1-cyanocyclohexyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have played a pivotal role in constructing the complex framework of this molecule.

Biological assays have been conducted to assess the potential therapeutic effects of N-(1-cyanocyclohexyl)benzamide. These studies have revealed interesting interactions with biological targets, suggesting its utility in addressing specific pathological conditions. The compound's ability to modulate biological pathways highlights its significance as a lead molecule in drug discovery programs.

As research continues to unfold, N-(1-cyanocyclohexyl)benzamide is expected to play a crucial role in developing novel treatments for various diseases. Its unique structural features and promising pharmacological properties make it a valuable asset in the pharmaceutical industry's quest for innovative therapeutic solutions.

The integration of cutting-edge technologies such as high-throughput screening and structure-activity relationship (SAR) studies will further enhance our understanding of this compound's potential applications. By combining experimental data with computational predictions, researchers can accelerate the discovery process and identify optimized derivatives with improved efficacy and safety profiles.

In conclusion, N-(1-cyanocyclohexyl)benzamide (CAS No. 92255-24-8) represents a fascinating molecule with significant potential in pharmaceutical research. Its structural complexity and diverse biological interactions underscore its importance as a candidate for further exploration in drug development efforts aimed at addressing unmet medical needs.